4-Methyl-2-propan-2-ylpyrazole-3-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of pyrazole compounds like 4-Methyl-2-propan-2-ylpyrazole-3-carboxylic acid involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Molecular Structure Analysis
Pyrazole, the core structure of 4-Methyl-2-propan-2-ylpyrazole-3-carboxylic acid, is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .Chemical Reactions Analysis
Pyrazole compounds, including 4-Methyl-2-propan-2-ylpyrazole-3-carboxylic acid, are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . They have been the focus of many techniques due to their frequent use .Scientific Research Applications
Medicinal Chemistry
Pyrazoles are widely used in medicinal chemistry . They are often used as scaffolds in the synthesis of bioactive chemicals . This means that they can serve as the core structure upon which other functional groups are added, leading to a wide variety of potential medicinal compounds.
Drug Discovery
In the field of drug discovery, pyrazoles are frequently used due to their versatility and the variety of biological activities they can exhibit . They can be synthesized using various strategies, which allows for a wide range of potential drugs to be discovered .
Agrochemistry
Pyrazoles also have applications in agrochemistry . They can be used in the development of new pesticides and other agricultural chemicals .
Coordination Chemistry
In coordination chemistry, pyrazoles can act as ligands, binding to a central metal atom to form a coordination complex . These complexes can have a variety of uses, including in catalysis and materials science .
Organometallic Chemistry
Pyrazoles are also used in organometallic chemistry . They can form organometallic compounds, which are used in a variety of applications, including catalysis and materials science .
Green Synthesis
Pyrazoles can be synthesized using green synthesis methods . This is a more environmentally friendly approach to chemical synthesis, which aims to reduce waste and avoid the use of harmful reagents .
Future Directions
properties
IUPAC Name |
4-methyl-2-propan-2-ylpyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-5(2)10-7(8(11)12)6(3)4-9-10/h4-5H,1-3H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILQXJYXOEVPBCG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(N=C1)C(C)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2-propan-2-ylpyrazole-3-carboxylic acid | |
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